Cas no 1206990-60-4 (2-({3-ethyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2-methoxy-5-methylphenyl)acetamide)
1206990-60-4 structure
Product Name:2-({3-ethyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2-methoxy-5-methylphenyl)acetamide
CAS No:1206990-60-4
MF:C24H23N3O3S2
MW:465.587723016739
CID:5392614
Update Time:2023-11-20
2-({3-ethyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2-methoxy-5-methylphenyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-[(3-Ethyl-3,4-dihydro-4-oxo-6-phenylthieno[3,2-d]pyrimidin-2-yl)thio]-N-(2-methoxy-5-methylphenyl)acetamide
- 2-({3-ethyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2-methoxy-5-methylphenyl)acetamide
-
- Inchi: 1S/C24H23N3O3S2/c1-4-27-23(29)22-18(13-20(32-22)16-8-6-5-7-9-16)26-24(27)31-14-21(28)25-17-12-15(2)10-11-19(17)30-3/h5-13H,4,14H2,1-3H3,(H,25,28)
- InChI Key: ABSNMTHKMHYCBO-UHFFFAOYSA-N
- SMILES: C(NC1=CC(C)=CC=C1OC)(=O)CSC1N(CC)C(=O)C2SC(C3=CC=CC=C3)=CC=2N=1
Computed Properties
- Exact Mass: 465.118
- Monoisotopic Mass: 465.118
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 32
- Rotatable Bond Count: 7
- Complexity: 713
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 125A^2
Experimental Properties
- Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- pka: 12.59±0.70(Predicted)
2-({3-ethyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2-methoxy-5-methylphenyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3398-0200-2μmol |
2-({3-ethyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2-methoxy-5-methylphenyl)acetamide |
1206990-60-4 | 2μmol |
$57.0 | 2023-09-11 | ||
| Life Chemicals | F3398-0200-5μmol |
2-({3-ethyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2-methoxy-5-methylphenyl)acetamide |
1206990-60-4 | 5μmol |
$63.0 | 2023-09-11 | ||
| Life Chemicals | F3398-0200-10μmol |
2-({3-ethyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2-methoxy-5-methylphenyl)acetamide |
1206990-60-4 | 10μmol |
$69.0 | 2023-09-11 | ||
| Life Chemicals | F3398-0200-20μmol |
2-({3-ethyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2-methoxy-5-methylphenyl)acetamide |
1206990-60-4 | 20μmol |
$79.0 | 2023-09-11 | ||
| Life Chemicals | F3398-0200-1mg |
2-({3-ethyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2-methoxy-5-methylphenyl)acetamide |
1206990-60-4 | 1mg |
$54.0 | 2023-09-11 | ||
| Life Chemicals | F3398-0200-2mg |
2-({3-ethyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2-methoxy-5-methylphenyl)acetamide |
1206990-60-4 | 2mg |
$59.0 | 2023-09-11 | ||
| Life Chemicals | F3398-0200-3mg |
2-({3-ethyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2-methoxy-5-methylphenyl)acetamide |
1206990-60-4 | 3mg |
$63.0 | 2023-09-11 | ||
| Life Chemicals | F3398-0200-4mg |
2-({3-ethyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2-methoxy-5-methylphenyl)acetamide |
1206990-60-4 | 4mg |
$66.0 | 2023-09-11 | ||
| Life Chemicals | F3398-0200-5mg |
2-({3-ethyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2-methoxy-5-methylphenyl)acetamide |
1206990-60-4 | 5mg |
$69.0 | 2023-09-11 | ||
| Life Chemicals | F3398-0200-10mg |
2-({3-ethyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2-methoxy-5-methylphenyl)acetamide |
1206990-60-4 | 10mg |
$79.0 | 2023-09-11 |
2-({3-ethyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2-methoxy-5-methylphenyl)acetamide Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
1206990-60-4 (2-({3-ethyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2-methoxy-5-methylphenyl)acetamide) Related Products
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